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Compound of Interest

Compound Name: Mitochondrial Fusion Promoter M1

Cat. No.: B8072979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Mitochondrial Fusion Promoter M1 (CAS 219315-22-7). Adherence to these procedures is

critical to ensure personnel safety and environmental protection. This guide is intended to

supplement, not replace, institutional and local regulatory guidelines.

Hazard Identification and Safety Precautions
Mitochondrial Fusion Promoter M1 is a chemical compound that requires careful handling.

Understanding its hazards is the first step in safe disposal.

Summary of GHS Hazard Classifications:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.[1]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic life.

[2]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects.[2]

Personal Protective Equipment (PPE):

Before handling Mitochondrial Fusion Promoter M1 for any purpose, including disposal, the

following PPE must be worn:

PPE Type Specification

Gloves Chemical-resistant gloves (e.g., nitrile rubber)

Eye Protection Safety glasses with side-shields or goggles

Body Protection Laboratory coat

Respiratory Protection

Use only in a well-ventilated area. If dust or

aerosols may be generated, a NIOSH-approved

respirator is recommended.

Step-by-Step Disposal Protocol
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This protocol outlines the essential steps for the safe disposal of Mitochondrial Fusion
Promoter M1.

Experimental Protocol: Disposal of Unused Mitochondrial Fusion Promoter M1

Preparation:

Ensure all required PPE is correctly worn.

Perform the disposal procedure in a designated and well-ventilated area, preferably within

a chemical fume hood.

Have a spill kit readily available.

Containerization:

For unused solid material, ensure it is in its original, tightly sealed container.

For solutions, use a clearly labeled, sealed, and chemically compatible waste container.

Label the container "Hazardous Waste: Mitochondrial Fusion Promoter M1".

Waste Segregation:

Do not mix Mitochondrial Fusion Promoter M1 waste with other chemical waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Documentation:

Complete all necessary hazardous waste disposal forms as required by your institution.

Arrangement for Pickup:
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Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste by a licensed contractor. The precautionary statement P501 advises to

"Dispose of contents/ container to an approved waste disposal plant".[2]

Emergency Procedures
In the event of accidental exposure or release, follow these procedures immediately.

Incident Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Seek immediate medical

attention.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1] Seek

medical attention if respiratory symptoms

develop.

Ingestion

If swallowed, call a poison center or

doctor/physician if you feel unwell.[2] Rinse

mouth.[2] Do not induce vomiting.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal. For large spills, contact

your institution's EHS office.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical workflow for the proper disposal of Mitochondrial
Fusion Promoter M1.
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Disposal Workflow for Mitochondrial Fusion Promoter M1

Start: Unused M1 or M1 Waste

Wear Appropriate PPE

Work in Ventilated Area (Fume Hood)

Securely Seal in Labeled Waste Container

Store in Designated Hazardous Waste Area

Complete Institutional Waste Disposal Forms

Arrange for Pickup by Certified Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Mitochondrial Fusion Promoter M1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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